5-Chloro-1,2,4-thiadiazole

• IUPAC Name: 5-chloro-1,2,4-thiadiazole
• InChI: InChI=1S/C2HClN2S/c3-2-4-1-5-6-2/h1H
• InChI Key: RZKVGQCJNANFDR-UHFFFAOYSA-N
• Canonical SMILES: C1=NSC(=N1)Cl
• Molecular Formula: C2HClN2S
• DSSTOX Substance ID: DTXSID40338278
• Molecular Weight: 120.56 g/mol
• CAS No.: 38362-15-1

Description

5-Chloro-1,2,4-thiadiazole is a chemical compound with the molecular formula C2HClN2S. It is characterized by a five-membered ring structure that includes two nitrogen atoms, one sulfur atom, and two carbon atoms. The compound is typically colorless and has a faint, distinctive odor.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives has been achieved through various methods, including cyclization and condensation reactions. A key building block for producing thiadiazole-based therapeutic agents is 3,5-diiodo-1,2,4-thiadiazole, which has been synthesized and characterized.

Molecular Structure Analysis

The molecular weight of this compound is 120.56 g/mol. The InChI code is 1S/C2HClN2S/c3-2-4-1-5-6-2/h1H, and the InChIKey is RZKVGQCJNANFDR-UHFFFAOYSA-N. The compound has a topological polar surface area of 54 Ų.

Chemical Reactions Analysis

Thiadiazoles demonstrate various unique chemical properties, contributing to their utility in diverse applications. They readily form derivatives with different functional groups, which allows them to serve as building blocks in the creation of complex organic molecules. They react with electrophiles at the nitrogen atoms, forming N-substituted derivatives.

Physical And Chemical Properties Analysis

This compound has a Hydrogen Bond Donor Count of 0 and a Hydrogen Bond Acceptor Count of 3. It has a Rotatable Bond Count of 0. The Exact Mass and Monoisotopic Mass of the compound are 119.9548969 g/mol.

Scientific Research Applications

Fungicidal Applications

5-Chloro-1,2,4-thiadiazole derivatives have been synthesized and evaluated for their fungicidal activity. For instance, certain thiadiazoles demonstrated significant activity against rice sheath blight, a major disease affecting rice in China (Chen, Li, & Han, 2000). Additionally, other thiadiazoles have been examined for their potential as soil fungicides, with several compounds retaining notable overall fungicidal activity (Narayanan, Bernstein, & Williams, 1966).

Corrosion Inhibition

Studies have explored the use of 1,3,4-thiadiazole derivatives as corrosion inhibitors. For instance, new 2,5-disubstituted 1,3,4-thiadiazoles were investigated for their properties in inhibiting the corrosion of mild steel in acidic environments, showing varying degrees of effectiveness (Bentiss et al., 2007). Another study on a novel 1,3,4-thiadiazole derivative, 5-AMT, demonstrated its high efficacy as a corrosion inhibitor for mild steel in a hydrochloric acid medium (Attou et al., 2020).

Synthesis and Derivatization

The synthesis and derivatization of 1,2,4-thiadiazole heterocycles, including this compound, have been efficiently achieved through continuous flow processes. This method has been particularly noted for its safe handling of hazardous reagents and its utility in the preparation of gram quantities of these compounds for further structural diversification (Baumann & Baxendale, 2017).

Antimicrobial Agents

Derivatives of this compound have been synthesized and evaluated as potential antimicrobial agents. For example, studies have shown moderate antimicrobial activity against bacterial strains such as Escherichia coli and Salmonella typhi, as well as fungal strains like Aspergillus niger and Candida albicans (Sah et al., 2014).

Anticancer Applications

Several 1,3,4-thiadiazole analogues, including those incorporating this compound, have been synthesized and evaluated as novel anticancer agents. These compounds have shown promising results in vitro and in vivo against various cancer cell lines, highlighting their potential in cancer therapy (Krishna et al., 2020).

Mechanism of Action

Target of Action

5-Chloro-1,2,4-thiadiazole is a derivative of the thiadiazole class of compounds. Thiadiazole derivatives are known to interact strongly with biological targets due to their mesoionic character . This allows them to cross cellular membranes and exert a broad spectrum of biological activities . .

Mode of Action

It is known that thiadiazole derivatives can cross cellular membranes due to their mesoionic nature . This allows them to interact strongly with biological targets, leading to various changes in cellular processes .

Biochemical Pathways

Thiadiazole derivatives are known to affect various biochemical pathways and enzymes, potentially activating or inhibiting them .

Pharmacokinetics

Due to the mesoionic nature of thiadiazole derivatives, they are known to have good liposolubility, which is most likely attributed to the presence of the sulfur atom . This property could potentially influence the bioavailability of this compound.

Result of Action

Thiadiazole derivatives are known to exert a broad spectrum of biological activities .

Action Environment

Safety data sheets recommend using thiadiazole derivatives in a well-ventilated area and avoiding contact with moisture .

Safety and Hazards

When handling 5-Chloro-1,2,4-thiadiazole, it is recommended to avoid dust formation and avoid breathing mist, gas, or vapors. Contact with skin and eyes should be avoided, and personal protective equipment should be used.

Future Directions

Thiadiazole derivatives have shown potential in the development of new anticancer drugs. The broad and potent activity of thiadiazole and their derivatives has established them as pharmacologically significant scaffolds. Future research may focus on the development of more effective analogs for applications in medicinal field.

Biochemical Analysis

Biochemical Properties

5-Chloro-1,2,4-thiadiazole plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been shown to inhibit certain enzymes involved in bacterial cell wall synthesis, thereby exhibiting antibacterial properties . Additionally, this compound can form hydrogen bonds with amino acid residues in proteins, affecting their conformation and activity . These interactions highlight the compound’s versatility in modulating biochemical pathways.

Cellular Effects

The effects of this compound on cellular processes are profound. It has been observed to induce apoptosis in cancer cells by disrupting cell signaling pathways and altering gene expression . Specifically, this compound can inhibit the activity of certain kinases, leading to the downregulation of pro-survival genes and the upregulation of pro-apoptotic genes . Moreover, this compound affects cellular metabolism by interfering with metabolic enzymes, thereby altering the metabolic flux within cells .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to the active sites of enzymes, either inhibiting or activating them . For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme crucial for DNA replication and repair . This inhibition leads to the accumulation of DNA double-strand breaks, ultimately causing cell death. Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over various time periods. The compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light and heat . Long-term studies have shown that prolonged exposure to this compound can lead to sustained inhibition of cellular proliferation and induction of apoptosis in cancer cells . These findings underscore the importance of considering the temporal aspects of its activity in experimental designs.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound exhibits minimal toxicity and effectively inhibits tumor growth . At higher doses, it can cause adverse effects, including hepatotoxicity and nephrotoxicity . These dose-dependent effects highlight the need for careful dosage optimization in therapeutic applications to maximize efficacy while minimizing toxicity.

Metabolic Pathways

This compound is involved in several metabolic pathways. It can be metabolized by liver enzymes, including cytochrome P450, leading to the formation of various metabolites . These metabolites can further interact with other biomolecules, influencing their activity and function. Additionally, this compound can affect the levels of certain metabolites within cells, thereby altering the overall metabolic flux .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound can cross cellular membranes due to its lipophilic nature, allowing it to accumulate in various cellular compartments . Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and activity .

Subcellular Localization

The subcellular localization of this compound is critical for its activity. The compound can be found in the cytoplasm, nucleus, and other organelles, depending on the presence of specific targeting signals and post-translational modifications . For instance, this compound can localize to the nucleus, where it interacts with DNA and nuclear proteins, modulating gene expression and cellular responses .